Cas no 2320418-93-5 ((6-methoxypyridin-3-yl)(4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidin-1-yl)methanone)

• Product Name: (6-methoxypyridin-3-yl)(4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidin-1-yl)methanone
• CAS No: 2320418-93-5
• MF: C₁₆H₂₀N₄O₄S
• MW: 364.419402122498
• CID: 6235680
• PubChem ID: 121152218
• Update Time: 2025-10-19

(6-methoxypyridin-3-yl)(4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (6-methoxypyridin-3-yl)-[4-(1-methylimidazol-2-yl)sulfonylpiperidin-1-yl]methanone
• 2-methoxy-5-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine-1-carbonyl}pyridine
• (6-methoxypyridin-3-yl)(4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidin-1-yl)methanone
• F6471-8828
• 2320418-93-5
• AKOS032693498

• Inchi： 1S/C16H20N4O4S/c1-19-10-7-17-16(19)25(22,23)13-5-8-20(9-6-13)15(21)12-3-4-14(24-2)18-11-12/h3-4,7,10-11,13H,5-6,8-9H2,1-2H3
• InChI Key： FJOCRVNBKAINBS-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)(C1CCN(C(C2C=NC(=CC=2)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 364.12052631g/mol
• Monoisotopic Mass: 364.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 103Ų

Additional information on (6-methoxypyridin-3-yl)(4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidin-1-yl)methanone

The Comprehensive Overview of (6-Methoxypyridin-3-Yl)(4-((1-Methyl-1H-Imidazol-2-Yl)Sulfonyl)Piperidin-1-Yl)Methanone

(6-Methoxypyridin-3-Yl)(4-((1-Methyl-1H-Imidazol-2-Yl)Sulfonyl)Piperidin-1-Yl)Methanone, identified by the CAS number 2320418935, is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of extensive research and development.

The molecular structure of this compound is characterized by a methanone backbone, which serves as a central connecting unit between two distinct functional groups. One of these groups is the 6-methoxypyridin-3-Yl moiety, a pyridine derivative substituted with a methoxy group at the 6-position. This substitution is known to enhance the compound's stability and bioavailability, making it suitable for pharmacological applications. The other functional group is the 4-( (1-methylimidazolyl)sulfonyl)piperidinyl moiety, which introduces a piperidine ring substituted with a sulfonylated imidazole derivative. This arrangement not only adds complexity to the molecule but also contributes to its unique pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process. The synthesis typically involves the coupling of the pyridine derivative with the piperidine-sulfonyl-imidazole intermediate, followed by careful optimization to ensure high purity and yield. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process and enhance scalability.

The biological activity of (6-Methoxypyridin-3-Yl)(4-( (1-Methylimidazolyl)sulfonyl)piperidinyl)methanone has been extensively studied in recent years. In vitro assays have demonstrated its potent inhibitory effects on key enzymes involved in various disease pathways, such as kinases and proteases. These findings suggest its potential as a lead compound for drug development in oncology, inflammation, and infectious diseases.

In addition to its enzymatic activity, this compound has shown remarkable selectivity towards specific cellular targets, minimizing off-target effects and improving therapeutic indices. Preclinical studies have further validated its efficacy in animal models of disease, paving the way for potential clinical trials.

The structural versatility of this compound also allows for further modification and optimization. Researchers are exploring various substitution patterns on both the pyridine and imidazole moieties to enhance its pharmacokinetic properties and expand its therapeutic applications.

In conclusion, (6-Methoxypyridin-3-Yl)(4-( (1-Methylimidazolyl)sulfonyl)piperidinyl)methanone represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in drug discovery efforts. As research continues to unfold, this compound holds great promise for addressing unmet medical needs across diverse therapeutic areas.